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Compound of Interest

Compound Name: Benzyldiisopropylamine

Cat. No.: B112513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyldiisopropylamine, with the Chemical Abstracts Service (CAS) number 34636-09-4, is a

tertiary amine characterized by the presence of a benzyl group and two isopropyl groups

attached to a central nitrogen atom. Its chemical formula is C₁₃H₂₁N, and it has a molecular

weight of 191.31 g/mol .[1] This sterically hindered amine is of interest to researchers in organic

synthesis and medicinal chemistry due to its potential applications as a non-nucleophilic base,

a chemical intermediate, and a scaffold in the design of novel compounds. This technical guide

provides a comprehensive overview of its chemical properties, synthesis, spectral data, and

safety information, tailored for professionals in the scientific community.

Physicochemical and Spectroscopic Data
The physical and spectroscopic properties of Benzyldiisopropylamine are crucial for its

identification, purification, and characterization. The following tables summarize key

quantitative data.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 34636-09-4 [1]

Molecular Formula C₁₃H₂₁N [1]

Molecular Weight 191.31 g/mol [1]

Appearance Colorless to light yellow liquid [2]

Purity ≥95% - 98% (typical) [2]

Storage Temperature 2-8°C, protect from light

Table 2: Spectroscopic Data
Spectroscopic Technique Key Data Points Source

¹³C NMR
Spectral data available on

PubChem.
[1]

¹H NMR
Spectral data available on

PubChem.

Infrared (IR) Spectroscopy

Vapor phase IR spectrum

available on PubChem. Key

peaks expected around 3200-

3000 cm⁻¹ (aromatic C-H

stretch) and within the

fingerprint region.

[1][3]

Mass Spectrometry (MS)
GC-MS data available on

PubChem.
[1]

Synthesis of Benzyldiisopropylamine
Benzyldiisopropylamine can be synthesized through several established methods in organic

chemistry. The most common and versatile approach is the reductive amination of

benzaldehyde with diisopropylamine. An alternative route is the N-alkylation of

diisopropylamine with a benzyl halide.
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Experimental Protocol: Synthesis via Reductive
Amination
This protocol is a representative procedure based on established methods for reductive

amination.

Materials:

Benzaldehyde

Diisopropylamine

Methanol (or other suitable solvent)

Sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (NaBH(OAc)₃)

Acetic acid (catalyst, optional)

Dichloromethane (for extraction)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Imine Formation: In a round-bottom flask, dissolve benzaldehyde (1 equivalent) and

diisopropylamine (1-1.2 equivalents) in methanol. If desired, a catalytic amount of acetic acid
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can be added to facilitate imine formation. Stir the mixture at room temperature for 1-2 hours.

Reduction: Cool the reaction mixture in an ice bath. Slowly add sodium borohydride (1.5-2

equivalents) portion-wise, ensuring the temperature remains below 20°C. Alternatively,

sodium triacetoxyborohydride can be used as a milder reducing agent.

Reaction Monitoring: Allow the reaction to stir at room temperature for an additional 2-4

hours or until completion, as monitored by thin-layer chromatography (TLC).

Work-up: Quench the reaction by the slow addition of water. Remove the methanol under

reduced pressure using a rotary evaporator.

Extraction: To the aqueous residue, add dichloromethane and transfer the mixture to a

separatory funnel. Extract the aqueous layer with dichloromethane (3 x volume).

Washing: Combine the organic layers and wash sequentially with saturated sodium

bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to yield the crude Benzyldiisopropylamine.

Purification: The crude product can be further purified by vacuum distillation or column

chromatography on silica gel.

Applications in Research and Drug Development
While specific biological activities for Benzyldiisopropylamine are not widely documented in

publicly available literature, its structural motifs are relevant in medicinal chemistry. As a

sterically hindered tertiary amine, it can be used as a non-nucleophilic base in organic

reactions to deprotonate substrates without competing in nucleophilic attack.

In the context of drug discovery, novel chemical entities are often synthesized and then

screened for biological activity. A compound like Benzyldiisopropylamine could be included in

a compound library for high-throughput screening against various biological targets.

Hypothetical Drug Discovery Workflow
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The following diagram illustrates a general workflow for screening a novel compound, such as

Benzyldiisopropylamine, for potential biological activity.

Compound Synthesis & Characterization High-Throughput Screening (HTS) Hit Validation & Lead Optimization

Synthesis of
Benzyldiisopropylamine

Purification & QC
(NMR, MS, HPLC)

Compound Library
(including Benzyldiisopropylamine)

Primary Assay
(e.g., Target-based, Cell-based) Hit Identification Dose-Response

Studies
Secondary & Orthogonal

Assays
Structure-Activity

Relationship (SAR) Lead Optimization

Click to download full resolution via product page

Caption: A generalized workflow for the screening and development of a novel chemical entity.

Safety and Handling
Benzyldiisopropylamine should be handled with appropriate safety precautions in a

laboratory setting. The following table summarizes key safety information obtained from safety

data sheets (SDS).[4][5]

Table 3: Safety Information
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Hazard Category Precautionary Measures

Handling

Handle in a well-ventilated place. Wear suitable

protective clothing, gloves, and eye/face

protection. Avoid contact with skin and eyes.

Avoid formation of dust and aerosols. Use non-

sparking tools. Prevent fire caused by

electrostatic discharge.[4][5]

Storage

Store the container tightly closed in a dry, cool,

and well-ventilated place. Store away from

incompatible materials such as strong oxidizing

agents.[4][5]

First Aid (Skin Contact)

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Call a physician

immediately.

First Aid (Eye Contact)
Rinse out with plenty of water. Immediately call

an ophthalmologist. Remove contact lenses.

First Aid (Inhalation)

Move to fresh air. If breathing stops, apply

artificial respiration. Immediately call a

physician.

First Aid (Ingestion)
Do NOT induce vomiting. Call a physician or

poison control center immediately.[5]

This technical guide serves as a foundational resource for professionals working with or

interested in Benzyldiisopropylamine. For any laboratory use, it is imperative to consult the

most up-to-date Safety Data Sheet provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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